Cas no 35076-76-7 (1-Cyclopropyl-4-ethylbenzene)

• Product Name: 1-Cyclopropyl-4-ethylbenzene
• CAS No: 35076-76-7
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD32632627
• CID: 2942044
• PubChem ID: 12378745
• Update Time: 2025-10-28

1-Cyclopropyl-4-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-4-ethylbenzene
• MFCD32632627
• AC8465
• 35076-76-7
• p-ethylphenylcyclopropane
• SY263938

• MDL： MFCD32632627
• Inchi： 1S/C11H14/c1-2-9-3-5-10(6-4-9)11-7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： WSTRBMJPNRWUEK-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(CC)=CC=2)CC1

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Cyclopropyl-4-ethylbenzene

1-Cyclopropyl-4-Ethylbenzene: A Comprehensive Overview

1-Cyclopropyl-4-ethylbenzene, also known by its CAS number CAS No. 35076-76-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a cyclopropyl group at the 1-position and an ethyl group at the 4-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 1-cyclopropyl-4-ethylbenzene has been explored through various methodologies, including Friedel-Crafts alkylation and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high precision. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized organic compounds.

In terms of physical properties, 1-cyclopropyl-4-ethylbenzene exhibits a melting point of approximately -5°C and a boiling point around 125°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's electronic structure, influenced by the electron-donating ethyl group and the strained cyclopropyl ring, contributes to its reactivity in both nucleophilic and electrophilic aromatic substitution reactions.

Recent studies have highlighted the potential of 1-cyclopropyl-4-ethylbenzene as a precursor in the synthesis of advanced materials. For example, researchers have utilized this compound as a building block for constructing polystyrene-based polymers with enhanced mechanical properties. The cyclopropyl group's inherent strain energy has been shown to induce controlled polymerization patterns, leading to materials with improved tensile strength and thermal stability.

Beyond materials science, 1-cyclopropyl-4-ethylbenzene has found applications in pharmaceutical research. Its unique structure allows for the exploration of bioisosterism, where structural modifications can lead to compounds with altered pharmacokinetic profiles. Recent computational studies have demonstrated that substituting the ethyl group with other alkyl chains can significantly affect the compound's lipophilicity, making it a promising candidate for drug design.

The environmental impact of 1-cyclopropyl-4-ethylbenzene has also been a topic of interest. Studies on its biodegradation rates under aerobic and anaerobic conditions suggest that it exhibits moderate persistence in aquatic environments. However, its toxicity profile towards aquatic organisms is relatively low, which aligns with its potential use in industrial settings where environmental safety is a priority.

In conclusion, 1-cyclopropyl-4-ethylbenzene, CAS No. 35076-76-7, stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.